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Compound of Interest

Compound Name: 5-Chloro-AB-PINACA

Cat. No.: B594202 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
5-Chloro-AB-PINACA is a synthetic cannabinoid receptor agonist (SCRA) that has emerged

among the vast number of novel psychoactive substances.[1][2] As a derivative of AB-PINACA,

it belongs to the indazole-3-carboxamide class of SCRAs, which are known for their potent

agonistic activity at the cannabinoid receptors CB1 and CB2.[1] This technical guide provides a

comprehensive overview of the chemical properties, synthesis, analytical characterization, and

known pharmacological activities of 5-Chloro-AB-PINACA, with a focus on providing

researchers with the necessary information for its scientific investigation.

Chemical Profile
IUPAC Name: N-[(2S)-1-amino-3-methyl-1-oxobutan-2-yl]-1-(5-chloropentyl)indazole-3-

carboxamide[2]

Synonyms: 5Cl-AB-PINACA, 5-chloro ABP

CAS Number: 1801552-02-2[2]

Molecular Formula: C₁₈H₂₅ClN₄O₂[3]

Molecular Weight: 364.9 g/mol [1]
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The molecular structure of 5-Chloro-AB-PINACA is characterized by an indazole core, a 5-

chloropentyl tail at the N1 position of the indazole ring, and an L-valinamide group attached via

an amide linkage at the C3 position.[1] The presence of the chlorine atom on the pentyl tail is

the distinguishing feature of this analog compared to its parent compound, AB-PINACA.

Synthesis and Characterization
The synthesis of 5-Chloro-AB-PINACA typically follows a convergent synthetic route common

for indazole-3-carboxamide synthetic cannabinoids.[1] This process generally involves two key

stages: N-alkylation of the indazole core followed by an amide coupling reaction.[1]

A plausible synthetic workflow is outlined below:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b594202?utm_src=pdf-body
https://www.benchchem.com/product/b594202
https://www.benchchem.com/product/b594202?utm_src=pdf-body
https://www.benchchem.com/product/b594202
https://www.benchchem.com/product/b594202
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b594202?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


General Synthetic Workflow for 5-Chloro-AB-PINACA

Indazole-3-carboxylic acid

N-alkylation with
1-bromo-5-chloropentane

Step 1

1-(5-chloropentyl)-1H-indazole-3-carboxylic acid

Amide coupling with
L-valinamide

Step 2

5-Chloro-AB-PINACA
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Simplified CB1 Receptor Signaling Pathway
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General In Vitro Pharmacological Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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